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Compound of Interest

Compound Name: Guanylthiourea

Cat. No.: B104047

An In-depth Technical Guide to Guanylthiourea

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological significance of guanylthiourea. The information is intended for
researchers, scientists, and professionals involved in drug development and chemical
synthesis.

Core Properties of Guanylthiourea

Guanylthiourea, also known as amidinothiourea, is a small organic compound containing
nitrogen and sulfur. Its fundamental chemical properties are summarized below.
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Property Value References

Molecular Formula C2HeNaS [1112113114]

Molecular Weight 118.16 g/mol [11[2][41[5]

CAS Number 2114-02-5 [1]1[3][5]
White to off-white crystalline

Appearance [2][5]
powder

Purity Typically >98.0% [2]

Melting Point 159.5 °C or higher [5]
Soluble in methanol, slightly

N soluble in water (approx. 3%),
Solubility [5]

and insoluble in benzene,

toluene, and xylenes (BTXSs).

Experimental Protocols

A common method for the synthesis of guanylthiourea involves the reaction of N-

cyanoguanidine (dicyandiamide) with hydrogen sulfide.[6][7][8] The following protocol is a

generalized procedure based on established methods.

Materials:

Procedure:

N-cyanoguanidine

Hydrogen sulfide (gas)

Catalyst (e.g., amine, ammonia, or elemental sulfur)[7][8]

N-alkylpyrrolidone (e.g., N-methylpyrrolidone) as a solvent[7][8]

Organic solvent for purification (e.g., toluene, methanol)[6][7][8]
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Reaction Setup: Dissolve N-cyanoguanidine in N-alkylpyrrolidone in a reaction vessel
suitable for gas dispersion.

Catalyst Addition: Introduce a catalytic amount of an amine, ammonia, or elemental sulfur to
the mixture.[7][8]

Gaseous reactant introduction: Bubble hydrogen sulfide gas through the solution. The
reaction temperature is typically maintained between 70-120°C.[7][8]

Reaction Monitoring: The reaction progress can be monitored by appropriate analytical
techniques until the desired conversion is achieved.

Product Isolation: Upon completion, the reaction mixture may form an addition compound of
guanylthiourea and the N-alkylpyrrolidone solvent.[7][8] This can be decomposed by
treatment with an organic solvent like toluene to precipitate the crude product.[7][8]

Purification: The crude guanylthiourea can be further purified by recrystallization from a
suitable solvent, such as methanol or an ethanol-water mixture, to yield colorless prisms.[6]

Characterization and Analysis

The synthesized guanylthiourea can be characterized using standard analytical techniques to

confirm its identity and purity:

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to elucidate
the molecular structure.[9][10]

Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the
molecule.[9][11]

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.[9][10]
Melting Point Analysis: To assess the purity of the synthesized compound.[5]

Elemental Analysis: To determine the elemental composition (C, H, N, S) and compare it with
the calculated values.[6]
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Biological and Chemical Significance

Thiourea derivatives, including guanylthiourea, are recognized for their wide range of
biological activities and applications in chemical synthesis.

Potential Biological Activities:

o Antimalarial: Guanylthiourea has been identified as a pharmacophore unit in antifolate
antimalarial agents.[12]

e Anticancer: Thiourea derivatives have shown potential as anticancer agents, with some
compounds exhibiting activity against various cancer cell lines.[13][14]

 Antiviral: Certain chiral thioureas have demonstrated antiviral activity, for instance, against
the tobacco mosaic virus.[11]

o General Antimicrobial: Various thiourea derivatives have been reported to possess
antibacterial and antifungal properties.[15]

Chemical Applications:

» Raw Material: Guanylthiourea serves as a raw material for the synthesis of
pharmaceuticals.[5]

» Corrosion Inhibitor: It is used in the manufacturing of metal surface treatment agents, such
as rust inhibitors.[5]

o Wastewater Treatment: It can be used to remove residual chlorine in wastewater.[5]

Visualized Workflows and Pathways

The following diagrams illustrate the synthesis workflow for guanylthiourea and a conceptual
representation of its potential applications.
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Caption: Workflow for the Synthesis of Guanylthiourea.
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Caption: Conceptual Applications of Guanylthiourea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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